Cas no 849052-16-0 (3-Bromo-2-(3'-bromobenzyloxy)-5-methylphenylboronic acid)

• Product Name: 3-Bromo-2-(3'-bromobenzyloxy)-5-methylphenylboronic acid
• CAS No: 849052-16-0
• MF: C₁₄H₁₃BBr₂O₃
• MW: 399.870222806931
• MDL: MFCD06411363
• CID: 716654
• PubChem ID: 24882688
• Update Time: 2024-10-26

3-Bromo-2-(3'-bromobenzyloxy)-5-methylphenylboronic acid Chemical and Physical Properties

Names and Identifiers

• (3-Bromo-2-((3-bromobenzyl)oxy)-5-methylphenyl)boronic acid
• 3-BROMO-2-(3'-BROMOBENZYLOXY)-5-METHYLPHENYLBORONIC ACID
• 3-Bromo-2-(3-bromobenzyloxy)-5-methylphenylboronic acid
• Boronic acid,B-[3-bromo-2-[(3-bromophenyl)methoxy]-5-methylphenyl]-
• Boronic acid, B-[3-bromo-2-[(3-bromophenyl)methoxy]-5-methylphenyl]-
• 3-bromo-2-[(3-bromophenyl)methoxy]-5-methyl-phenyl]boronic acid
• 3-BROMO-2-[(3-BROMOPHENYL)METHOXY]-5-METHYLPHENYLBORONIC ACID
• MFCD06411363
• AKOS015888501
• [3-bromo-2-[(3-bromophenyl)methoxy]-5-methylphenyl]boronic acid
• ZIB05216
• (3-Bromo-2-((3-bromobenzyl)oxy)-5-methylphenyl)boronicacid
• 3-BROMO-2-(3'-BROMOBENZYLOXY)-5-METHYLP&
• 3-Bromo-2-(3''-bromobenzyloxy)-5-methylphenylboronic Acid
• 849052-16-0
• AB25274
• DTXSID20584498
• {3-Bromo-2-[(3-bromophenyl)methoxy]-5-methylphenyl}boronic acid
• SCHEMBL9893695
• C14H13BBr2O3
• BS-22496
• CS-0175790
• 3-Bromo-2-(3'-bromobenzyloxy)-5-methylphenylboronic acid

• MDL： MFCD06411363
• Inchi： 1S/C14H13BBr2O3/c1-9-5-12(15(18)19)14(13(17)6-9)20-8-10-3-2-4-11(16)7-10/h2-7,18-19H,8H2,1H3
• InChI Key： VWXCNKUTFMOYDY-UHFFFAOYSA-N
• SMILES： B(C1=CC(C)=CC(Br)=C1OCC1=CC=CC(Br)=C1)(O)O

Computed Properties

• Exact Mass: 399.93040g/mol
• Monoisotopic Mass: 397.93245g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.7Ų

Experimental Properties

• Color/Form: No data available
• Density: 1.72
• Melting Point: 109-113 °C (lit.)
• Boiling Point: 537.9°C at 760 mmHg
• Flash Point: 279.1°C
• Refractive Index: 1.65
• PSA: 49.69000
• LogP: 2.77880
• Vapor Pressure: Not available
• pka: 7.66±0.53(Predicted)

3-Bromo-2-(3'-bromobenzyloxy)-5-methylphenylboronic acid Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335-H413
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers